Cas no 2212-76-2 (Z-Lys(boc)-oh dcha)

Z-Lys(boc)-oh dcha Properties

Names and Identifiers

• Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)hexanoate
• Z-Lys(Boc)-OH dicyclohexylamine salt
• N-[(Benzyloxy)carbonyl]-N'-(tert-butoxycarbonyl)-L-lysine dicyclohexylamine (1:1)
• Z-Lys(Boc)-OH.DCHA
• N-Cbz-N'-Boc-L-lysine dicyclohexylamine
• N-cyclohexylcyclohexanamine,(2S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)hexanoic acid
• N-Epsilon-Butoxycarbonyl-N-Alpha-Z-L-Lysine Dcha Salt
• Nα-Z-Nε-Boc-L-lysine dicyclohexylammonium salt
• Z-Lys(Boc)-OH · DCHA
• Z-LYS(BOC)-OH DCHA
• Z-Lys(Boc)-OH•DCHA
• compound with dicyclohexylamine (1:1)
• EINECS 218-663-1
• N2-(benzyloxycarbonyl)-N6-<(tert-butoxy)carbonyl>lysin-dicyclohexylami
• N2-[(benzyloxy)carbonyl]-N6-(tert-butoxycarbonyl)-L-lysine
• Z-Lys(Boc)-OH (dicyclohexylammonium) salt
• Z-Lys(Boc)-OH*HN(C6H11)2
• F10774
• Z-Lys(Boc)-OH (dicyclohexylammonium) salt, >=98.0% (HPLC)
• N-Cbz-Lys(Boc)-OH.DCHA
• N-Cbz-Lys(boc)-OH dcha
• UNII-5N2DEP2Q57
• Z-Lys(Boc)-OH dicyclohexylammonium salt
• MFCD00038269
• 2212-76-2
• z-l-lys(boc)-oh dcha
• DTXSID70176640
• dicyclohexylamine (S)-2-(benzyloxycarbonylamino)-6-(tert-butoxycarbonylamino)hexanoate
• NS00083065
• N2-((Benzyloxy)carbonyl)-N6-(tert-butoxycarbonyl)-L-lysine, compound with dicyclohexylamine (1:1)
• AS-12184
• SCHEMBL4750337
• J-014538
• 5N2DEP2Q57
• N-cyclohexylcyclohexanamine;(2S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)hexanoic acid
• AKOS015892644
• AKOS015840976
• N(epsilon)-boc-N(alpha)-Z-L-lysine di cyclohexylaminesalt
• N2-CBZ-N6-Boc-L-lysine dicyclohexylamine
• N-alpha-BenZyloxycarbonyl-N-epsilon-t-butyloxycarbonyl-L-lysine dicyclohexylamine (CbZ-L-Lys(Boc)-OH.DCHA)
• CS-0008328
• N-epsilon-butoxycarbonyl-N-alpha-Z-L-lysine dcha salt
• N-alpha-Benzyloxycarbonyl-N-epsilon-t-butyloxycarbonyl-L-lysine dicyclohexylamine
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-6-[(TERT-BUTOXYCARBONYL)AMINO]HEXANOIC ACID; DICHA
• +Expand

• MDL： MFCD00038269
• InChIKey： VTDLJMATIHSOTR-RSAXXLAASA-N
• Inchi： InChI=1S/C19H28N2O6.C12H23N/c1-19(2,3)27-17(24)20-12-8-7-11-15(16(22)23)21-18(25)26-13-14-9-5-4-6-10-14;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,9-10,15H,7-8,11-13H2,1-3H3,(H,20,24)(H,21,25)(H,22,23);11-13H,1-10H2/t15-;/m0./s1
• SMILES： CC(C)(OC(NCCCC[C@H](NC(OCC1=CC=CC=C1)=O)C(O)=O)=O)C.C1(NC2CCCCC2)CCCCC1
• BRN： 4650895

Computed Properties

• Exact Mass: 561.37800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 16
• Monoisotopic Mass: 561.37778636g/mol
• Heavy Atom Count: 40
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• LogP: 7.47510
• PSA: 125.99000
• Boiling Point: No data available
• Melting Point: 154-157 °C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Specific Rotation: 8.2 º (c=1% in EtOH)
• Optical Activity: [α]20/D +8.2±1°, c = 1% in ethanol
• Density: No data available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters